Cas no 1386015-00-4 (N-butyl-6-fluoro-N-phenylpyridine-3-carboxamide)

• Product Name: N-butyl-6-fluoro-N-phenylpyridine-3-carboxamide
• CAS No: 1386015-00-4
• MF: C₁₆H₁₇FN₂O
• MW: 272.317387342453
• CID: 5451964
• PubChem ID: 60299784
• Update Time: 2025-06-12

N-butyl-6-fluoro-N-phenylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1386015-00-4
• Z1183729534
• AKOS008248878
• EN300-26591488
• N-butyl-6-fluoro-N-phenylpyridine-3-carboxamide
• N-Butyl-6-fluoro-N-phenyl-3-pyridinecarboxamide

• Inchi： 1S/C16H17FN2O/c1-2-3-11-19(14-7-5-4-6-8-14)16(20)13-9-10-15(17)18-12-13/h4-10,12H,2-3,11H2,1H3
• InChI Key： DUASQBNHXHELRP-UHFFFAOYSA-N
• SMILES： C1=NC(F)=CC=C1C(N(CCCC)C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 272.13249133g/mol
• Monoisotopic Mass: 272.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 418.3±45.0 °C(Predicted)
• pka: 0.25±0.50(Predicted)

Additional information on N-butyl-6-fluoro-N-phenylpyridine-3-carboxamide

Professional Introduction to N-butyl-6-fluoro-N-phenylpyridine-3-carboxamide (CAS No. 1386015-00-4)

N-butyl-6-fluoro-N-phenylpyridine-3-carboxamide, a compound with the CAS number 1386015-00-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro substituent and an amide functional group, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of N-butyl-6-fluoro-N-phenylpyridine-3-carboxamide have been extensively studied in recent years. The introduction of the fluoro atom at the 6-position of the pyridine ring enhances the metabolic stability and binding affinity of the molecule, making it a promising candidate for drug development. Additionally, the amide group at the 3-position introduces a polar moiety that can interact with biological targets, further enhancing its pharmacological potential.

Recent research has highlighted the importance of fluorinated pyridines in medicinal chemistry. The< strong>fluoro substituent can modulate the electronic properties of the molecule, influencing its reactivity and interactions with biological targets. This has led to the development of novel fluorinated pyridines as intermediates in drug synthesis. For instance, studies have shown that fluorinated pyridines exhibit enhanced binding affinity to enzymes and receptors, making them valuable tools in the design of small-molecule drugs.

The pharmacological profile of N-butyl-6-fluoro-N-phenylpyridine-3-carboxamide has been explored in various preclinical studies. These studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in inflammatory and neurological disorders. The compound's ability to interact with these targets suggests its utility in developing treatments for conditions such as chronic inflammation and neurodegenerative diseases.

In addition to its pharmacological applications, N-butyl-6-fluoro-N-phenylpyridine-3-carboxamide has shown promise in material science applications. The unique structural features of this compound make it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, its ability to form stable complexes with metal ions has been exploited in the development of novel catalysts and coordination polymers.

The synthetic route to N-butyl-6-fluoro-N-phenylpyridine-3-carboxamide involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and functional group modifications. Advanced synthetic techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize yield and purity. These methods not only improve efficiency but also enhance scalability for industrial production.

The analytical characterization of N-butyl-6-fluoro-N-phenylpyridine-3-carboxamide has been performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational preferences of the compound. Such information is crucial for understanding its biological activity and for guiding further structural optimization.

The future prospects for N-butyl-6-fluoro-N-phenylpyridine-3-carboxamide are promising. Ongoing research aims to explore its potential in clinical trials for various therapeutic indications. Additionally, efforts are being made to develop new derivatives with enhanced pharmacological properties through structure-based drug design approaches. The integration of computational modeling techniques into these studies will further accelerate the discovery process.

In conclusion, N-butyl-6-fluoro-N-phenylpyridine-3-carboxamide (CAS No. 1386015-00-4) is a versatile compound with significant potential in pharmaceutical and material science applications. Its unique structural features, coupled with its favorable biological properties, make it a valuable asset in drug development programs targeting various diseases. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing therapeutic strategies.